Cas no 2094135-75-6 (N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide)
N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide
-
- Inchi: 1S/C14H16N2O2/c1-3-13(17)15-10(2)14(18)16-9-8-11-6-4-5-7-12(11)16/h3-7,10H,1,8-9H2,2H3,(H,15,17)
- InChI Key: NIWFIQDJHZQZRP-UHFFFAOYSA-N
- SMILES: C(NC(C)C(N1C2=C(C=CC=C2)CC1)=O)(=O)C=C
Experimental Properties
- Density: 1.172±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 533.1±50.0 °C(Predicted)
- pka: 13.45±0.46(Predicted)
N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6669967-0.05g |
N-[1-(2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-yl]prop-2-enamide |
2094135-75-6 | 90% | 0.05g |
$246.0 | 2023-07-09 |
N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide
N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide: A Novel Compound with Promising Pharmacological Potential
N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide, identified by its CAS No. 2094135-75-6, represents a significant advancement in the field of medicinal chemistry. This compound's unique molecular structure, characterized by the integration of an indole ring system with a propenamide functional group, has garnered attention for its potential therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a candidate for further exploration in drug development.
N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide exhibits a complex molecular architecture that combines aromatic and heterocyclic components. The indole ring, a common structural motif in bioactive compounds, is modified by the presence of a methyl group and a ketone functionality, which may influence its pharmacokinetic properties. The propenamide moiety introduces additional reactivity, potentially enhancing its interaction with target proteins. This structural diversity is critical for understanding its biological activity and optimizing its therapeutic potential.
Recent research has focused on the pharmacological mechanisms of N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxyethyl]-2-propenamide. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit specific kinases involved in inflammatory responses. This finding suggests potential applications in the treatment of autoimmune disorders and chronic inflammation. The compound's selectivity for these targets is a key factor in its development as a therapeutic agent.
The synthetic pathway of N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide has been optimized to improve yield and purity. Researchers have employed microwave-assisted organic synthesis to enhance reaction efficiency, reducing the time required for large-scale production. This method not only streamlines the manufacturing process but also minimizes environmental impact, aligning with sustainable chemistry practices.
Current preclinical studies have evaluated the in vivo efficacy of N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide. Animal models have shown promising results in modulating immune responses and reducing tissue inflammation. These findings support further investigation into its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.
Advancements in computational modeling have provided insights into the binding affinity of N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide with its target proteins. Molecular docking studies have identified key interaction sites, which are crucial for understanding its mechanism of action. These data are instrumental in guiding the design of more potent derivatives.
Compared to existing compounds in the same class, N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide offers several advantages. Its unique structural features may lead to improved bioavailability and reduced side effects. Ongoing research aims to validate these properties through rigorous testing, ensuring its safety and efficacy for clinical use.
Collaborative efforts between academia and industry have accelerated the development pipeline for N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide. Partnerships with pharmaceutical companies are focused on advancing this compound through preclinical and clinical trials. These collaborations are essential for translating laboratory discoveries into viable therapeutic options.
The market potential of N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide is significant, given the growing demand for innovative treatments in various medical fields. Its potential applications in oncology, neurology, and immunology position it as a promising candidate for future drug development.
Continued research efforts are aimed at elucidating the full range of N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide's biological activities. Understanding its interactions with cellular pathways will be critical for optimizing its therapeutic profile. These studies are expected to contribute to the development of more targeted and effective treatments.
As the field of medicinal chemistry evolves, compounds like N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide represent the next frontier in drug discovery. Their structural complexity and potential therapeutic applications highlight the importance of continued investment in research and development. The journey from laboratory to clinical use is a testament to the collaborative nature of modern pharmaceutical science.
Overall, N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide stands at the intersection of innovation and practical application. Its unique properties and potential therapeutic benefits underscore the importance of exploring new chemical entities in the quest for effective treatments. The ongoing research into this compound exemplifies the dynamic and ever-evolving nature of pharmaceutical science.
2094135-75-6 (N-[2-(2,3-Dihydro-1H-indol-1-yl)-1-methyl-2-oxoethyl]-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)